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Compound of Interest

Compound Name: Triethyl silane

Cat. No.: B7724728

Get Quote

An In-depth Whitepaper on the Synthesis, Properties, and Applications of Triethylsilane in

Modern Chemistry

This technical guide provides a comprehensive overview of triethylsilane (TES), a versatile

organosilicon compound widely utilized by researchers, scientists, and drug development

professionals. This document details its chemical and physical properties, synthesis

methodologies, and its critical role as a reducing agent in various organic transformations.

Detailed experimental protocols for key applications and visual representations of reaction

mechanisms are included to facilitate a deeper understanding and practical application of this

important reagent.

Core Properties of Triethylsilane
Triethylsilane, with the chemical formula (C₂H₅)₃SiH, is a trialkylsilane recognized for the

reactivity of its silicon-hydride (Si-H) bond.[1] This colorless liquid is a staple in organic

synthesis, primarily functioning as a mild and selective reducing agent.[2]
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For quick reference, the key quantitative properties of triethylsilane are summarized in the table

below.

Property Value

CAS Number 617-86-7

Molecular Formula C₆H₁₆Si

Molecular Weight 116.28 g/mol [3]

Appearance Colorless liquid[2]

Density 0.728 g/mL[1]

Boiling Point 107-108 °C[1]

Melting Point -156.1 °C[1]

Flash Point -2.99 °C[1]

Synthesis of Triethylsilane
The synthesis of triethylsilane is a critical process for ensuring its availability for research and

industrial applications. Several methods have been developed to produce high-purity

triethylsilane.

One common and efficient laboratory-scale synthesis involves the reduction of

triethylchlorosilane. A typical procedure utilizes a reducing agent such as lithium aluminum

hydride or sodium hydride to substitute the chloro group with a hydride.[4] An alternative

approach involves the reaction of sodium hydride with trimethyl borate to form trimethoxy

sodium borohydride, which then reacts with triethylchlorosilane to yield triethylsilane.[5]

A generalized workflow for the synthesis of triethylsilane from triethylchlorosilane is depicted

below.
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Caption: A generalized workflow for the synthesis of triethylsilane.

Key Applications in Organic Synthesis
The utility of triethylsilane in organic chemistry is primarily centered around its function as a

hydride donor. Its mild reactivity allows for the selective reduction of a wide range of functional

groups, often in the presence of more sensitive moieties.[2]

Ionic Hydrogenation
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Triethylsilane is a key reagent in ionic hydrogenation reactions, which involve the reduction of a

substrate that has been activated by an electrophile, typically a strong acid like trifluoroacetic

acid (TFA).[6] This method is particularly effective for the reduction of substrates that can form

stable carbocation intermediates.[6] The process involves the protonation of the substrate by

the acid, followed by the transfer of a hydride from triethylsilane to the resulting carbocation.[6]

Mechanism of Ionic Hydrogenation

Step 1: Protonation

Step 2: Hydride Transfer
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Caption: The two-step mechanism of ionic hydrogenation.

Reductive Amination
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Triethylsilane, in combination with an acid such as trifluoroacetic acid, provides a robust system

for the reductive amination of aldehydes and ketones.[1] This reaction is a cornerstone for the

synthesis of amines, which are prevalent in pharmaceuticals and other bioactive molecules.

The process involves the formation of an iminium ion intermediate, which is then reduced by

triethylsilane.

Deprotection of Silyl Ethers
In multi-step organic synthesis, protecting groups are often employed to mask reactive

functional groups. Triethylsilyl (TES) ethers are common protecting groups for alcohols.[2] An

efficient and selective method for the deprotection of TES ethers utilizes formic acid in

methanol, which can selectively cleave the TES group while leaving other silyl ethers, such as

the more robust tert-butyldimethylsilyl (TBDMS) group, intact.[7]

Hydrosilylation
Hydrosilylation is the addition of a Si-H bond across an unsaturated bond, such as in an alkene

or alkyne.[8] This reaction, often catalyzed by transition metals like platinum, is a fundamental

method for the synthesis of organosilicon compounds.[8] The Chalk-Harrod mechanism is a

widely accepted pathway for this transformation, involving the oxidative addition of the silane to

the metal center, followed by alkene insertion and reductive elimination.[8]
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Chalk-Harrod Mechanism for Hydrosilylation
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Caption: A simplified representation of the Chalk-Harrod mechanism.

Experimental Protocols
Protocol 1: Reductive Amination of an Aldehyde
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This protocol is adapted from a general procedure for the reductive amination of electron-poor

heterocyclic amines.[1]

Materials:

Aldehyde (1.0 equiv)

Amine (1.0 equiv)

Triethylsilane (1.5 equiv)

Trifluoroacetic acid (TFA) (2.0 equiv)

Dichloromethane (CH₂Cl₂)

Procedure:

To a solution of the aldehyde and amine in dichloromethane, add trifluoroacetic acid and stir

at room temperature.

Add triethylsilane to the reaction mixture.

Heat the reaction to reflux and monitor by thin-layer chromatography (TLC) until the starting

materials are consumed.

Upon completion, cool the reaction to room temperature and carefully quench with a

saturated aqueous solution of sodium bicarbonate.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography or crystallization.

Protocol 2: Chemoselective Deprotection of a
Triethylsilyl Ether
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This protocol is based on a method for the selective deprotection of TES ethers using formic

acid.[7]

Materials:

Triethylsilyl-protected alcohol (1.0 equiv)

Methanol

Formic acid (5-10% in methanol)

Procedure:

Dissolve the triethylsilyl-protected alcohol in methanol.

Cool the solution in an ice bath.

Slowly add a solution of 5-10% formic acid in methanol dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring the

progress by TLC.

Upon completion, neutralize the reaction with a saturated aqueous solution of sodium

bicarbonate.

Remove the methanol under reduced pressure.

Extract the aqueous residue with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the resulting alcohol by flash column chromatography.

Safety and Handling
Triethylsilane is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated fume hood.[9] It is sensitive to moisture and can release flammable
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hydrogen gas upon contact with water, acids, or bases.[10] Personal protective equipment,

including safety glasses, gloves, and a lab coat, should be worn at all times.[9] Store

triethylsilane in a cool, dry, and well-ventilated area away from sources of ignition.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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